Cas no 1094873-20-7 (2-{2-[(4-methylphenyl)sulfanyl]ethyl}piperidine hydrochloride)

• Product Name: 2-{2-[(4-methylphenyl)sulfanyl]ethyl}piperidine hydrochloride
• CAS No: 1094873-20-7
• MF: C₁₄H₂₂ClNS
• MW: 271.849181652069
• MDL: MFCD08143955
• CID: 4560404
• PubChem ID: 16876184
• Update Time: 2025-05-22

2-{2-[(4-methylphenyl)sulfanyl]ethyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• OTAVA-BB BB7119900016
• 2-{2-[(4-Methylphenyl)sulfanyl]ethyl}piperidine hydrochloride
• 2-(2-(p-Tolylthio)ethyl)piperidine hydrochloride
• 2-{2-[(4-methylphenyl)sulfanyl]ethyl}piperidine hydrochloride

• MDL： MFCD08143955
• Inchi： 1S/C14H21NS.ClH/c1-12-5-7-14(8-6-12)16-11-9-13-4-2-3-10-15-13;/h5-8,13,15H,2-4,9-11H2,1H3;1H
• InChI Key： ORAVFWVTUCJHBB-UHFFFAOYSA-N
• SMILES： N1CCCCC1CCSC1=CC=C(C)C=C1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on 2-{2-[(4-methylphenyl)sulfanyl]ethyl}piperidine hydrochloride

Introduction to 2-{2-[(4-methylphenyl)sulfanyl]ethyl}piperidine hydrochloride (CAS No. 1094873-20-7)

The compound 2-{2-[(4-methylphenyl)sulfanyl]ethyl}piperidine hydrochloride, identified by the CAS registry number 1094873-20-7, is a notable chemical entity with significant applications in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential biological activities, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of sulfur-containing compounds in drug discovery, particularly those with piperidine frameworks. The presence of the sulfanyl group in this molecule contributes to its distinct chemical properties, including enhanced stability and reactivity under specific conditions. The piperidine ring, a six-membered amine-containing structure, further enhances the compound's versatility, enabling it to participate in various chemical reactions and biological interactions.

The synthesis of 2-{2-[(4-methylphenyl)sulfanyl]ethyl}piperidine hydrochloride involves a multi-step process that includes nucleophilic substitution and acid-base neutralization. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications such as drug development and material science.

In terms of pharmacological properties, this compound exhibits promising bioavailability and selectivity profiles, making it a candidate for targeting specific biological pathways. Recent findings from in vitro studies suggest that it may possess anti-inflammatory and neuroprotective effects, which are currently being explored in preclinical models.

The structural elucidation of this compound has been facilitated by modern analytical techniques such as NMR spectroscopy and mass spectrometry. These methods have provided detailed insights into its molecular architecture, confirming the presence of the piperidine ring and the sulfanyl group at specific positions.

From an industrial perspective, the production of CAS No. 1094873-20-7 is carried out under controlled conditions to ensure compliance with quality standards and regulatory requirements. The compound is often used as an intermediate in the synthesis of more complex molecules, underscoring its importance in chemical manufacturing.

In conclusion, 2-{2-[(4-methylphenyl)sulfanyl]ethyl}piperidine hydrochloride represents a valuable addition to the arsenal of chemical entities available for research and development. Its unique properties and potential applications continue to be explored, offering exciting possibilities for future innovations in various scientific domains.